Cas no 1878-84-8 (2-(4-Hydroxyphenoxy)acetic Acid)

• Product Name: 2-(4-Hydroxyphenoxy)acetic Acid
• CAS No: 1878-84-8
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD00014362
• CID: 83995
• PubChem ID: 87571347
• Update Time: 2025-11-06

2-(4-Hydroxyphenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxyphenoxyacetic acid
• (4-Hydroxyphenoxy)acetic Acid
• 2-(4-hydroxyphenoxy)acetic acid
• p-Hydroxyphenoxyaceticacid
• (4-hydroxy-phenoxy)-acetic acid
• (4-Hydroxy-phenoxy)-essigsaeure
• 4-(Carboxymethoxy)phenol
• 4-Hydroxypheoxyacetate
• Acetic acid,(4-hydroxyphenoxy)
• Hydrochinon-mono-glykolsaeure
• p-hydroxy-phenoxyacetic acid
• Aceticacid, (4-hydroxyphenoxy)- (9CI)
• Acetic acid, (p-hydroxyphenoxy)-(6CI,7CI,8CI)
• 4-Hydroxybenzeneoxydiacetic acid
• O-(4-Hydroxyphenyl)glycolic acid
• (4-hydroxyphenoxy)-aceticaci
• (P-HYDROXYPHENOXY)ACETIC ACID
• 2-(4-Hydroxyphenoxy)ethanoic acid, 4-(Carboxymethoxy)phenol
• p-Hydroxyphenoxyacetic acid
• 4-Hydroxyphenoxyacetic acid, 98+%
• Acetic acid, (4-hydroxyphenoxy)-
• Acetic acid, 2-(4-hydroxyphenoxy)-
• PKGWLCZTTHWKIZ-UHFFFAOYSA-N
• Acetic acid, (p-hydroxyphenoxy)-
• (4-Hydroxyphenoxy)aceticAcid
• (4
• EN300-77149
• 4-HYDROXYPHENOXYACETICACID
• (4-Hydroxyphenoxy)acetic acid, 98%
• (4-hydroxyphenoxy) acetic acid
• C03235
• NS00026144
• AT23403
• CHEMBL297343
• Q27105517
• 6E65R48EBN
• MFCD00014362
• AKOS002685377
• DTXSID7062033
• 2-(4-Hydroxyphenoxy)aceticacid
• CHEBI:1881
• J-012096
• EINECS 217-525-8
• 1878-84-8
• BDBM50114882
• FT-0604777
• CS-0127993
• InChI=1/C8H8O4/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4,9H,5H2,(H,10,11
• H0992
• Z1192367471
• AS-61791
• SCHEMBL274850
• DB-044656
• 2-(4-Hydroxyphenoxy)acetic Acid; (4-Hydroxyphenoxy)acetic Acid; O-(4-Hydroxyphenyl)glycolic Acid; p-Hydroxyphenoxyacetic Acid
• FH67443
• Acetic acid, 2(4hydroxyphenoxy)
• (pHydroxyphenoxy)acetic acid
• (4Hydroxyphenoxy)acetic acid
• 217-525-8
• Acetic acid, (4hydroxyphenoxy)
• 2-(4-Hydroxyphenoxy)acetic Acid

• MDL： MFCD00014362
• Inchi： 1S/C8H8O4/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4,9H,5H2,(H,10,11)
• InChI Key： PKGWLCZTTHWKIZ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1)O
• BRN： 1952779

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 154.0 to 157.0 deg-C
• Boiling Point: 372.6±17.0 °C at 760 mmHg
• Flash Point: 158.3±14.4 °C
• PSA: 66.76000
• LogP: 0.85560
• Solubility: Insoluble
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(4-Hydroxyphenoxy)acetic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26-S36
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-(4-Hydroxyphenoxy)acetic Acid

Market Research and Analysis Report on 2-(4-Hydroxyphenoxy)acetic Acid (CAS No. 1878-84-8)

2-(4-Hydroxyphenoxy)acetic acid, identified by the CAS number 1878-84-8, is a compound of significant interest in the chemical, biopharmaceutical, and medical research sectors. This compound has garnered attention due to its potential applications in drug development, particularly in the areas of hormone regulation and therapeutic interventions. The purpose of this report is to provide an in-depth analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of 2-(4-Hydroxyphenoxy)acetic acid in various biological processes, including its interaction with estrogen receptors and its potential as a modulator in endocrine-related therapies. This has led to increased demand from both academic research institutions and pharmaceutical companies seeking to explore its therapeutic potential.

The global market for 2-(4-Hydroxyphenoxy)acetic acid is driven by several factors, including the growing emphasis on personalized medicine, the rise in hormone-related disorders, and the increasing investment in research and development (R&D) activities. Key regions contributing to this demand include North America, Europe, and Asia-Pacific, with emerging markets showing significant growth potential.

From a supply perspective, several global chemical manufacturers and specialty suppliers cater to the demand for this compound. These suppliers often adhere to stringent quality control measures to ensure compliance with regulatory standards, particularly in regions with rigorous pharmaceutical regulations such as the United States and Europe.

In terms of research advancements, recent publications have focused on optimizing synthetic pathways for 2-(4-Hydroxyphenoxy)acetic acid to enhance scalability and reduce production costs. Additionally, preclinical studies are exploring its efficacy in treating conditions such as breast cancer and osteoporosis, which could pave the way for clinical trials in the near future.

The conclusion drawn from this analysis is that 2-(4-Hydroxyphenoxy)acetic acid holds promising potential in the biopharmaceutical industry. Its continued exploration could lead to innovative therapeutic solutions, thereby driving sustained growth in its market demand.